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Compound of Interest

Compound Name: (3-Bromopropyl)trimethoxysilane

Cat. No.: B1329998

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific Safety Data Sheet (SDS) for 1-Bromo-3-(trimethoxysilyl)propane could
be located. The following information is compiled from data on structurally similar compounds,
including other brominated propanes and trimethoxysilanes. This guide should be used for
informational purposes only, and a comprehensive risk assessment should be conducted
before handling this chemical.

Introduction

1-Bromo-3-(trimethoxysilyl)propane is a bifunctional organosilane compound featuring a
reactive bromo group and a hydrolyzable trimethoxysilyl group. This structure makes it a
valuable reagent in organic synthesis and materials science, particularly for surface
modification and as a coupling agent. However, its chemical nature also implies potential
hazards that necessitate careful handling and adherence to strict safety protocols. This
technical guide provides an in-depth overview of the known and anticipated safety
considerations, handling procedures, and emergency measures for 1-Bromo-3-
(trimethoxysilyl)propane, based on data from analogous compounds.

Hazard Identification and Classification

Based on the GHS (Globally Harmonized System of Classification and Labelling of Chemicals)
classifications of similar brominated and silylating compounds, 1-Bromo-3-
(trimethoxysilyl)propane is anticipated to be a hazardous substance.
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Anticipated GHS Hazard Classification:

Hazard Class

Hazard Category

Flammable Liquids

Category 3 or 4

Skin Corrosion/Irritation

Category 1B or 2

Serious Eye Damage/Eye Irritation

Category 1

Acute Toxicity (Oral)

Category 4 or 5

Acute Toxicity (Inhalation)

Category 3 or 4

Acute Toxicity (Dermal)

Category 5

Specific Target Organ Toxicity - Single Exposure

Category 3 (Respiratory system)

Hazardous to the Aquatic Environment, Long-

Term Hazard

Category 1 or 2

Signal Word: Danger

Hazard Statements (Anticipated):

H226/H227: Flammable liquid and vapor / Combustible liquid.[1][2]

e H314/H315: Causes severe skin burns and eye damage / Causes skin irritation.[1][2]

o H318: Causes serious eye damage.[1]

o H302/H303: Harmful if swallowed / May be harmful if swallowed.[3]

e H331/H332: Toxic if inhaled / Harmful if inhaled.[3]

e H313: May be harmful in contact with skin.[1]

o H335: May cause respiratory irritation.[4]

o H410/H411: Very toxic to aquatic life with long lasting effects / Toxic to aquatic life with long

lasting effects.[1]
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Precautionary Statements (Anticipated): A comprehensive list of precautionary statements can
be found in Safety Data Sheets for similar compounds.[1][2] Key recommendations include:

o P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.
No smoking.

e P260: Do not breathe dust/fume/gas/mist/vapors/spray.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P301+P330+P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.

e P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.
Rinse skin with water/shower.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

o P310: Immediately call a POISON CENTER or doctor/physician.
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Anticipated GHS Pictograms
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(Hazardous to the Aquatic Environment)

Health Hazard
(Carcinogen, Mutagen, Reproductive Toxicity, etc.)

Exclamation Mark
(Irritant, Skin Sensitizer, Acute Toxicity - Harmful)

Skull and Crossbones
(Acute Toxicity - Fatal or Toxic)

Corrosion
(Skin Corrosion/Eye Damage)

Flame
(Flammable)
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Anticipated GHS Hazard Pictograms for 1-Bromo-3-(trimethoxysilyl)propane.

Physical and Chemical Properties

Specific data for 1-Bromo-3-(trimethoxysilyl)propane is not readily available. The following table
presents data for structurally similar compounds to provide an estimation of its properties.
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1-Trimethylsiloxy-

(Trimethoxysilyl)pr

1-Bromo-3-

Property 3-bromo-

opyl chloropropane

propane[5]

methacrylate[3]
Molecular Formula C6H15BrOSi C10H2005Si C3H6BrCI
Molecular Weight 211.17 g/mol 248.35 g/mol 157.44 g/mol
Boiling Point Not available Not available 144-145 °C
Density Not available Not available 1.592 g/mL at 25 °C
Flash Point Not available Not available Not available
Refractive Index Not available 1.4310 n20/D 1.486

Solubility

Reacts with water

Reacts with water

Insoluble in water

Toxicological Information

No specific toxicological data for 1-Bromo-3-(trimethoxysilyl)propane has been found. The

primary hazards are expected to arise from its reactivity. Alkoxysilanes can hydrolyze to form

methanol, which is toxic. The bromo-alkane moiety suggests potential for alkylating activity,

which can lead to irritation, sensitization, and potential mutagenicity.

Data from analogous compounds suggest the following:

e Acute Oral Toxicity: Harmful if swallowed.[6]

o Acute Dermal Toxicity: May be harmful in contact with skin.[1]

o Acute Inhalation Toxicity: Toxic or harmful if inhaled, potentially causing respiratory tract

irritation.[3][6]

o Skin Corrosion/Irritation: Expected to be corrosive or irritating to the skin.[2]

o Eye Damage/Irritation: Expected to cause serious eye damage.[2]

First Aid Measures
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In case of exposure, immediate medical attention is crucial.

Exposure Route First Aid Measures

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation
artificial respiration. Call a physician

immediately.[1][7]

Immediately flush skin with plenty of water for at
, least 15 minutes while removing contaminated
Skin Contact ] o
clothing and shoes. Call a physician

immediately.[1][7]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Call a physician immediately.[1][7]

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse

Ingestion _ S _
mouth with water. Call a physician immediately.

[1]

Firefighting Measures

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.[1]

Unsuitable Extinguishing Media: A heavy water stream may be ineffective.

Specific Hazards Arising from the Chemical:

o Flammable or combustible liquid and vapor.[1][2]

» Vapors are heavier than air and may travel to a source of ignition and flash back.

o Containers may explode when heated.
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e Upon combustion, may produce toxic and corrosive fumes including carbon oxides,
hydrogen bromide, and silicon oxides.

Protective Equipment and Precautions for Firefighters: Wear self-contained breathing
apparatus (SCBA) and full protective gear.[8]

Accidental Release Measures

Personal Precautions, Protective Equipment, and Emergency Procedures:

Evacuate personnel to a safe area.

Remove all sources of ignition.

Wear appropriate personal protective equipment (see Section 9).

Ensure adequate ventilation.

Avoid breathing vapors, mist, or gas.

Environmental Precautions:

o Prevent further leakage or spillage if safe to do so.

e Do not let the product enter drains.

» Discharge into the environment should be avoided.
Methods and Materials for Containment and Cleaning Up:

» Contain spillage, and then collect with a non-combustible absorbent material (e.g., sand,
earth, diatomaceous earth, vermiculite) and place in a container for disposal according to
local / national regulations.

Handling and Storage

Precautions for Safe Handling:

e Handle in a well-ventilated area, preferably in a chemical fume hood.
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Keep away from heat, sparks, and open flames.

Take precautionary measures against static discharge.
Avoid contact with skin, eyes, and clothing.

Avoid inhalation of vapor or mist.

Wear appropriate personal protective equipment.

Wash hands thoroughly after handling.

Conditions for Safe Storage, Including any Incompatibilities:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[9]
Keep away from heat and sources of ignition.[9]

Store away from incompatible materials such as strong oxidizing agents, strong bases, and
water.

Alkoxysilanes are moisture-sensitive and should be stored under an inert atmosphere (e.g.,
nitrogen or argon).[10][11]

Exposure Controls and Personal Protective
Equipment

Engineering Controls:

Use only in a well-ventilated area, preferably in a chemical fume hood.

Ensure eyewash stations and safety showers are close to the workstation location.

Personal Protective Equipment (PPE):
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Personal Protective Equipment (PPE) for 1-Bromo-3-(trimethoxysilyl)propane

Eye and Face Protection -

Chemical-resistant gloves (e.g., nitrile, neoprene) Flame-retardant lab coat or chemical-resistant apron [l Respirator with appropriate cartridge (if ventilation is inadequate)

Respiratory Protection

Chemical splash goggles Face shield

Click to download full resolution via product page
Recommended Personal Protective Equipment (PPE).
o Eye/Face Protection: Wear chemical safety goggles and a face shield.[7]

o Skin Protection: Wear chemical-resistant gloves (e.g., nitrile or neoprene), a flame-retardant
lab coat, and closed-toe shoes. Ensure gloves are compatible with the chemical and are
changed frequently.

o Respiratory Protection: If ventilation is inadequate or for spill response, use a NIOSH-
approved respirator with an appropriate cartridge for organic vapors and acid gases.

e Hygiene Measures: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
work area.

Stability and Reactivity
Reactivity:

o Reacts with water and moisture to produce methanol and silanols, which can then condense.
[10][11] The hydrolysis can be catalyzed by acids or bases.[11]

e The bromo- group is a good leaving group and can undergo nucleophilic substitution
reactions.

Chemical Stability:
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o Stable under recommended storage conditions (cool, dry, inert atmosphere).
e Moisture-sensitive.[3]

Possibility of Hazardous Reactions:

o Reacts with water, alcohols, and other protic solvents.

e May react violently with strong oxidizing agents and strong bases.
Conditions to Avoid:

o Heat, flames, sparks, and other ignition sources.

e Exposure to moisture.

Incompatible Materials:

e Strong oxidizing agents, strong bases, water, alcohols, acids.
Hazardous Decomposition Products:

o Under fire conditions: Carbon oxides, hydrogen bromide, silicon oxides.

Experimental Protocols

No specific experimental protocols for the use of 1-Bromo-3-(trimethoxysilyl)propane were
found in the public domain. However, general procedures for handling silylating agents and
alkyl halides should be followed.

General Workflow for a Silylation Reaction:
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General Experimental Workflow

Reaction Setup
(Inert atmosphere, dry glassware)

'

Addition of Substrate and Solvent

Slow Addition of
1-Bromo-3-(trimethoxysilyl)propane

'

Reaction Monitoring
(e.g., TLC, GC)

Aqueous Work-up
(Quenching)

@Xtraction with Organic Solvena

l

Purification
(e.g., Distillation, Chromatography)
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A generalized workflow for reactions involving 1-Bromo-3-(trimethoxysilyl)propane.

Methodology for a Hypothetical Surface Modification:
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e Substrate Preparation: The substrate (e.g., glass or a metal oxide surface) should be
thoroughly cleaned and dried to ensure the presence of surface hydroxyl groups. This can be
achieved by washing with detergents, followed by rinsing with deionized water and drying in
an oven.

e Reaction Setup: The reaction should be carried out in a moisture-free environment, under an
inert atmosphere (e.g., nitrogen or argon). All glassware must be oven-dried before use.

« Silylation: A solution of 1-Bromo-3-(trimethoxysilyl)propane in an anhydrous solvent (e.g.,
toluene) is prepared. The substrate is then immersed in this solution, or the solution is
applied to the substrate surface. The reaction may be allowed to proceed at room
temperature or with gentle heating.

o Curing: After the desired reaction time, the substrate is removed from the solution and rinsed
with the anhydrous solvent to remove any unreacted silane. The substrate is then typically
cured at an elevated temperature to promote the formation of a stable siloxane layer.

o Characterization: The modified surface can be characterized using techniques such as
contact angle measurements, X-ray photoelectron spectroscopy (XPS), or atomic force
microscopy (AFM) to confirm the presence and quality of the silane coating.

Disposal Considerations

All waste materials should be handled as hazardous waste. Dispose of in accordance with
local, regional, and national regulations. Do not allow the material to enter drains or waterways.
Contaminated packaging should also be treated as hazardous waste.

This guide provides a summary of the anticipated safety and handling requirements for 1-
Bromo-3-(trimethoxysilyl)propane based on available data for similar compounds. It is
imperative that all users consult relevant safety resources and conduct a thorough risk
assessment before commencing any work with this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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